Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate

• IUPAC Name: methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate
• InChI: InChI=1S/C11H8F3NO2S/c1-17-10(16)9-8(15)6-3-2-5(11(12,13)14)4-7(6)18-9/h2-4H,15H2,1H3
• InChI Key: AGWDAEJQKIRCEJ-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(C2=C(S1)C=C(C=C2)C(F)(F)F)N
• Molecular Formula: C11H8F3NO2S
• DSSTOX Substance ID: DTXSID801166778
• Molecular Weight: 275.25 g/mol
• CAS RN: 35212-91-0

Description

Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate, or Methyl 3-ATB for short, is a synthetic compound that has been used in various scientific research applications. This compound has been studied for its potential as an organic semiconductor, as a catalyst in organic synthesis, and as a drug delivery system. It has also been used as a dye in fluorescent imaging and as a fluorescent probe for biological studies. Methyl 3-ATB has a wide range of potential applications due to its unique physical and chemical properties.

Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate, focusing on six unique applications:

Pharmaceutical Development

Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate is a compound of interest in pharmaceutical research due to its potential bioactivity. . This compound could be explored for its potential as a lead molecule in the development of new drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders.

Agricultural Chemistry

In agricultural chemistry, this compound can be investigated for its potential use as a pesticide or herbicide. . Research could focus on its effectiveness in controlling pests or weeds, as well as its environmental impact and safety profile.

Material Science

Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate may have applications in material science, particularly in the development of advanced materials with unique properties. . Research could explore its use in creating materials with improved durability, resistance to degradation, or specific electronic properties.

Catalysis

This compound could be studied for its role in catalytic processes. . Research might focus on its application in organic synthesis, including the development of more efficient and selective catalytic reactions.

Environmental Chemistry

In environmental chemistry, Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate could be investigated for its potential to degrade environmental pollutants. . Studies could examine its effectiveness in various environmental conditions and its impact on ecosystems.

Biochemical Research

This compound can be used as a tool in biochemical research to study enzyme interactions and metabolic pathways. The trifluoromethyl group can act as a probe to investigate the mechanisms of enzyme action and the effects of fluorinated compounds on biological systems. Research could focus on its interactions with specific enzymes or its role in modulating biological processes.

These applications highlight the diverse potential of Methyl 3-amino-6-(trifluoromethyl)-1-benzothiophene-2-carboxylate in various scientific fields. Each application offers a unique avenue for research and development, contributing to advancements in pharmaceuticals, agriculture, materials science, catalysis, environmental chemistry, and biochemistry.

If you have any specific questions or need further details on any of these applications, feel free to ask!

12312 : 3

Synthesis routes and methods

Procedure details

Equip a 22-L, 3-necked, round-bottom flask with a mechanical stirrer, nitrogen bubbler, and a thermocouple probe, charge with 1.20 kg (5.55 mole) of 2-nitro-4-trifluoromethylbenzonitrile, 589.3 g (496 mL, 5.55 mole) of methyl thioglycolate, and 4.3 L of NMP. Cool the resulting yellow solution to 2° C., and add slowly, over a period of 78 min a solution prepared from 466.0 g (11.11 mole, 2.0 eq) of lithium hydroxide monohydrate in 3.36 L of water while maintaining the temperature between 2–20° C. Allow the brown slurry to warm to 21° C. over a 2 h period, and then dilute with 8.0 L of water (observe exotherm->27° C.). Stir for 40 min and cool to 18° C., collect the product by filtration, rinsing with 10 L of water, then air-drying at ambient temperature to give 1.295 kg (84.7% yield) of 2-carbomethoxy-3-amino-6-trifluoromethylbenzo[b]thiophene, as a light-yellow solid, 99.8% pure by HPLC assay.